Cas no 933758-92-0 (3-(Pyridin-4-YL)cyclohexan-1-amine)

• Product Name: 3-(Pyridin-4-YL)cyclohexan-1-amine
• CAS No: 933758-92-0
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 6782249
• PubChem ID: 57279633
• Update Time: 2025-11-01

3-(Pyridin-4-YL)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(PYRIDIN-4-YL)CYCLOHEXAN-1-AMINE
• 933758-92-0
• AT30710
• CS-0254328
• 3-(Pyridin-4-YL)cyclohexan-1-amine

• Inchi： 1S/C11H16N2/c12-11-3-1-2-10(8-11)9-4-6-13-7-5-9/h4-7,10-11H,1-3,8,12H2
• InChI Key： PWZQGDPITGMNKW-UHFFFAOYSA-N
• SMILES： NC1CCCC(C2C=CN=CC=2)C1

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(Pyridin-4-YL)cyclohexan-1-amine

Professional Introduction to 3-(Pyridin-4-YL)cyclohexan-1-amine (CAS No. 933758-92-0)

3-(Pyridin-4-YL)cyclohexan-1-amine, identified by its CAS number 933758-92-0, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclohexylamine moiety linked to a pyridine ring, has garnered attention due to its unique structural and functional properties. The pyridine substituent at the 4-position enhances its potential as a bioactive scaffold, while the cyclohexylamine part contributes to its solubility and pharmacokinetic behavior. In recent years, such hybrid structures have been extensively explored for their therapeutic applications, particularly in the development of novel drugs targeting various diseases.

The compound's structural design is inspired by the principle of molecular hybridization, which aims to combine the advantageous characteristics of different pharmacophores. The pyridine ring is a well-known pharmacological moiety, frequently employed in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. Specifically, the 4-pyridyl group can serve as a hydrogen bond acceptor, facilitating strong binding interactions with biological macromolecules. This feature makes 3-(Pyridin-4-YL)cyclohexan-1-amine a promising candidate for drug discovery.

Furthermore, the cyclohexan-1-amine component introduces flexibility and bulkiness to the molecule, which can influence its metabolic stability and membrane permeability. These properties are crucial for determining the compound's bioavailability and efficacy in vivo. The combination of these two pharmacophores suggests that 3-(Pyridin-4-YL)cyclohexan-1-amine may exhibit multiple modes of action, enhancing its potential as a therapeutic agent.

In recent studies, researchers have been investigating the pharmacological properties of various pyridine-based compounds for their potential applications in treating neurological disorders, cardiovascular diseases, and cancer. The structural motif present in 3-(Pyridin-4-YL)cyclohexan-1-amine has shown promise in preliminary screenings as a lead compound for further optimization. For instance, modifications to the cyclohexylamine part have been explored to improve solubility and reduce toxicity, while maintaining or enhancing binding affinity to target proteins.

One notable area of research involves the use of this compound as a precursor in the synthesis of more complex molecules. The pyridine ring can be further functionalized through various chemical reactions, allowing for the introduction of additional pharmacophores or tags for imaging purposes. This versatility makes 3-(Pyridin-4-YL)cyclohexan-1-amine a valuable building block in drug discovery pipelines.

The compound's potential applications extend beyond traditional pharmaceuticals. It has been explored in materials science for its ability to form stable complexes with metal ions, which could be useful in developing new materials with enhanced properties. Additionally, its biological activity has been studied in the context of enzyme inhibition and receptor binding assays, providing insights into its mechanism of action.

Recent advances in computational chemistry have enabled more efficient virtual screening processes for identifying promising drug candidates like 3-(Pyridin-4-YL)cyclohexan-1-amine. Molecular docking simulations have been performed to evaluate its binding interactions with various biological targets, including kinases and transcription factors. These studies have revealed that slight modifications to the molecule can significantly enhance its potency and selectivity.

The synthesis of 3-(Pyridin-4-YL)cyclohexan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by reduction steps to introduce the cyclohexylamine moiety. Advances in catalytic methods have also been leveraged to improve reaction efficiency and minimize byproduct formation.

In conclusion, 3-(Pyridin-4-YL)cyclohexan-1-amine (CAS No. 933758-92-0) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structure combines the favorable properties of pyridine and cyclohexylamine moieties, making it an attractive scaffold for designing novel therapeutics. Ongoing research continues to explore its applications in drug discovery, material science, and other fields, highlighting its importance as a bioactive molecule.